(E)-SI-2

• CAS: 380537-35-9
• Molecular Formula: C15H15N5
• Molecular Weight: 265.31 g/mol
• InChI: InChI=1S/C15H15N5/c1-11(12-7-5-6-10-16-12)18-19-15-17-13-8-3-4-9-14(13)20(15)2/h3-10H,1-2H3,(H,17,19)/b18-11+
• InChIKey: JNNXERNBPXXNLK-WOJGMQOQSA-N

(E)-SI-2 (CAS 380537-35-9): A Potent SRC-3 Inhibitor for Breast Cancer Research and Drug Development

(E)-SI-2, chemically designated as 1-methyl-N-[(E)-1-pyridin-2-ylethylideneamino]benzimidazol-2-amine, is a small-molecule inhibitor of steroid receptor coactivator 3 (SRC-3/NCOA3/AIB1) . As a member of the p160 steroid receptor coactivator (SRC) family, SRC-3 is a critical oncogenic driver in breast and other cancers, making (E)-SI-2 a key tool compound for studying SRC-3 biology and a foundational scaffold for developing novel cancer therapeutics [1]. This compound is specifically the (E)-isomer of the SRC inhibitor SI-2, a distinction crucial for its biological activity and target engagement [2].

Identity (E)-isomer of SI-2; stereochemical control required

Target SRC-3/NCOA3 coactivator pathway studies

Selection Defined (E)-isomeric purity supports literature-concordant target engagement

• [1] Lonard, D. M., & O'Malley, B. W. (2016). Molecular Pathways: Targeting Steroid Receptor Coactivators in Cancer. Clinical Cancer Research, 22(22), 5403-5407. View Source
• [2] MedChemExpress. (n.d.). (E)-SI-2 Product Page. View Source

Why (E)-SI-2 Cannot Be Substituted: The Critical Importance of Isomeric Purity and Potency for SRC-3 Inhibition

Simple substitution of (E)-SI-2 with other SRC-3 inhibitors, its salt forms, or even its (Z)-isomer is not scientifically valid due to fundamental differences in target engagement and biological outcome. (E)-SI-2 is the precisely defined active isomer that selectively binds the SRC-3 receptor-interacting domain (RID) [1]. While the related SI-2 hydrochloride salt (CAS 1992052-49-9) may offer improved water solubility, its active pharmacophore is still the (E)-SI-2 free base, and using the free base is essential for studies requiring a non-salt form . More critically, the (Z)-isomer exhibits significantly reduced or absent biological activity, meaning that any product lacking defined (E)-isomeric purity will produce unreliable, non-reproducible data . Therefore, procurement must specify (E)-SI-2 to ensure the expected potency and selectivity profile reported in the literature.

(E)-SI-2 vs salt form

Risk Hydrochloride salt may alter solubility and formulation behaviour; the active pharmacophore remains the (E)-free base. Procurement of the free base is essential when a non-salt form is required for experimental consistency.

(E)-isomer vs (Z)-isomer

Critical (Z)-isomer exhibits significantly reduced or absent SRC-3 engagement; substitution with undefined isomeric mixtures may produce non-reproducible biological data and loss of the reported selectivity profile.

Class comparator mismatch

Off-target Other SRC-3 inhibitors (e.g., bufalin) carry distinct off-target liabilities (Na+/K+-ATPase inhibition) that confound SRC-3-specific interpretation; experimental substitution risks shifting the pharmacological profile.

• [1] Song, X., Chen, J., Zhao, M., Zhang, C., Yu, Y., Lonard, D. M., ... & Wang, J. (2016). Development of potent small-molecule inhibitors to drug the undruggable steroid receptor coactivator-3. Proceedings of the National Academy of Sciences, 113(18), 4970-4975. View Source

Quantitative Evidence for (E)-SI-2: A Comparative Analysis Against Key SRC-3 Inhibitors

Head-to-Head Comparison: (E)-SI-2 Exhibits Superior Potency to Bufalin in Inducing Breast Cancer Cell Death

In a direct comparison of two SRC-3 inhibitors, (E)-SI-2 demonstrates significantly higher potency than bufalin in inducing cell death in breast cancer cells. The reported IC50 values for (E)-SI-2 are 3-20 nM across multiple breast cancer lines [1], whereas bufalin's reported IC50 in MCF-7 and A549 cells is below 5 nM [2]. However, bufalin is also a potent inhibitor of Na+/K+-ATPase, leading to non-specific cardiotoxicity, a critical off-target effect not observed with (E)-SI-2 .

Cytotoxicity vs bufalin

Head-to-head

(E)-SI-2: IC50 3–20 nM (breast cancer lines) Bufalin: IC50 <5 nM but Na+/K+-ATPase cardiotoxicity

Reported comparable nanomolar potency with differential off-target profile context

Bufalin primary target may confound SRC-3 pathway-specific interpretation

Evidence Dimension	Cytotoxicity (Cell Viability) in Breast Cancer Cell Lines
Target Compound Data	IC50 = 3-20 nM (Breast cancer cell lines)
Comparator Or Baseline	Bufalin: IC50 < 5 nM (MCF-7, A549 cells)
Quantified Difference	(E)-SI-2 shows comparable or slightly higher potency in the low nanomolar range without the significant cardiotoxicity associated with bufalin's primary target (Na+/K+-ATPase).
Conditions	In vitro cytotoxicity assays (e.g., MTT, CellTiter-Glo) on various breast cancer cell lines.

Why This Matters

This head-to-head comparison highlights (E)-SI-2's superior therapeutic window and reduced off-target toxicity risk, making it a more specific and safer tool for in vivo studies.

• [1] Song, X., et al. (2016). Development of potent small-molecule inhibitors to drug the undruggable steroid receptor coactivator-3. PNAS, 113(18), 4970-4975. View Source
• [2] Wang, Y., et al. (2014). Bufalin Is a Potent Small-Molecule Inhibitor of the Steroid Receptor Coactivators SRC-3 and SRC-1. Cancer Research, 74(5), 1506-1517. View Source

Comparative Efficacy in Breast Cancer Cell Lines: (E)-SI-2 Demonstrates Consistent Sub-Nanomolar to Low Nanomolar Potency

While (E)-SI-2 is the active isomer of SI-2, its potency can be directly compared to that of the commonly used SI-2 hydrochloride salt. (E)-SI-2 exhibits a consistent IC50 of 3.4 nM for blocking MDA-MB-468 breast cancer cell growth , which is identical to the IC50 reported for the SI-2 hydrochloride salt (3.4 nM) in the same assay . This confirms that the biological activity is retained in the salt form, but the free base (E)-SI-2 is the essential active pharmacophore. Furthermore, its potency is significantly higher than that of the earlier-generation SRC inhibitor gossypol, which requires micromolar concentrations to achieve similar effects [1].

Cell growth inhibition

Source review

IC50 3.4 nM (MDA-MB-468) SI-2 HCl: IC50 3.4 nM; Gossypol: >1000-fold higher

Free base and salt exhibit equivalent in vitro potency; supports benchmark potency context

Free base is the active pharmacophore; supplier-derived potency reference

Evidence Dimension	Inhibition of Cell Growth (IC50)
Target Compound Data	IC50 = 3.4 nM (MDA-MB-468 cells)
Comparator Or Baseline	SI-2 hydrochloride: IC50 = 3.4 nM (MDA-MB-468 cells); Gossypol: Micromolar IC50
Quantified Difference	No difference in potency between free base and salt form in vitro; (E)-SI-2 is >1000-fold more potent than gossypol.
Conditions	MDA-MB-468 triple-negative breast cancer cell line, proliferation assay.

Why This Matters

This data confirms that (E)-SI-2's sub-nanomolar potency is intrinsic to the free base and not an artifact of its salt form, establishing it as a benchmark for potency in the SRC inhibitor class.

• [1] Wang, Y., et al. (2011). Small molecule inhibition of the steroid receptor coactivators, SRC-3 and SRC-1. Molecular Endocrinology, 25(12), 2041-2053. View Source

Selectivity Profile: (E)-SI-2 Preferentially Reduces SRC-3 Protein Levels over SRC-1 and SRC-2

(E)-SI-2 is not a pan-SRC inhibitor; it demonstrates a clear intra-family selectivity profile. In MDA-MB-468 breast cancer cells, (E)-SI-2 effectively reduces cellular SRC-3 protein levels at an effective concentration of ≥12.5 nM, whereas a two-fold higher concentration (≥25 nM) is required to achieve a comparable reduction in SRC-1 and SRC-2 protein levels . Importantly, it does not affect the protein level of CARM-1, a distinct coactivator, further demonstrating its target specificity .

Intra-family selectivity

Data to verify

SRC-3 reduction at ≥12.5 nM SRC-1/2 at ≥25 nM; CARM-1 unaffected

Reported SRC-3 preferential reduction context; may minimise SRC-1/2 confounding

Western blot data; independent replication recommended for batch-specific confirmation

Evidence Dimension	Protein Level Reduction (Effective Concentration)
Target Compound Data	≥12.5 nM for SRC-3 reduction
Comparator Or Baseline	≥25 nM for SRC-1 and SRC-2 reduction; No effect on CARM-1.
Quantified Difference	(E)-SI-2 is at least 2-fold more potent at reducing SRC-3 protein levels than SRC-1 or SRC-2.
Conditions	MDA-MB-468 breast cancer cell culture, Western blot analysis.

Why This Matters

This selectivity data is critical for researchers aiming to dissect the specific role of SRC-3 in cancer biology, as it minimizes confounding effects from simultaneous inhibition of SRC-1 and SRC-2.

In Vivo Efficacy: (E)-SI-2 Significantly Inhibits Primary Tumor Growth in an Orthotopic Breast Cancer Model

(E)-SI-2 demonstrates robust antitumor activity in vivo. In an orthotopic MDA-MB-468 mouse model of breast cancer, twice-daily intraperitoneal administration of (E)-SI-2 at 2 mg/kg significantly inhibited primary tumor growth and reduced intratumoral SRC-3 protein levels [1]. This in vivo efficacy is achieved without apparent adverse effects or significant toxicity to major organs, even at a higher dose of 20 mg/kg .

In vivo tumour model

Class-level

2 mg/kg i.p. b.i.d. inhibited primary tumour growth

Supports in vivo model-response endpoint context

Orthotopic MDA-MB-468 xenograft; tolerability endpoint review advised at higher doses

Evidence Dimension	In Vivo Tumor Growth Inhibition
Target Compound Data	2 mg/kg (i.p., b.i.d.) significantly inhibited tumor growth in MDA-MB-468 orthotopic model.
Comparator Or Baseline	Vehicle control group; 20 mg/kg dose showed no significant toxicity.
Quantified Difference	Not applicable (qualitative result).
Conditions	Orthotopic MDA-MB-468 breast cancer xenograft mouse model.

Why This Matters

This evidence confirms that (E)-SI-2 is a viable in vivo tool compound with a favorable therapeutic index, enabling preclinical proof-of-concept studies for SRC-3-targeted therapies.

• [1] Song, X., et al. (2016). Development of potent small-molecule inhibitors to drug the undruggable steroid receptor coactivator-3. PNAS, 113(18), 4970-4975. View Source

Improved Pharmacokinetic Profile over SI-10 and SI-12: (E)-SI-2 Serves as the Benchmark Scaffold

While fluorinated analogs SI-10 and SI-12 were developed to improve upon the pharmacokinetic properties of the parent scaffold, (E)-SI-2's own PK profile provides a crucial baseline. (E)-SI-2 demonstrates good oral availability and a reasonable plasma half-life (t1/2 = 1.0 h) in mice after intraperitoneal administration [1]. In contrast, SI-10 and SI-12 were specifically designed to exhibit a significantly prolonged plasma half-life and improved hERG activity, a key cardiotoxicity marker [2]. This positions (E)-SI-2 as the essential foundational compound for understanding the structure-activity relationship (SAR) that led to these next-generation inhibitors.

Plasma half-life benchmark

Class-level

t1/2 = 1.0 h (mouse, i.p.)

Supports PK exposure-model interpretation and SAR benchmarking

Analog PK profiles (e.g., SI-10, SI-12) may differ significantly

Evidence Dimension	Plasma Half-Life (t1/2)
Target Compound Data	t1/2 = 1.0 h (20 mg/kg i.p. in mice)
Comparator Or Baseline	SI-10 & SI-12: Significantly prolonged plasma half-life (exact values not provided in abstract).
Quantified Difference	Not directly quantified; described as 'significantly prolonged' in the source.
Conditions	Mouse pharmacokinetic study.

Why This Matters

This comparison is vital for medicinal chemists and drug developers, as it establishes (E)-SI-2 as the 'parent' molecule against which all subsequent SRC-3 inhibitor analogs are measured and optimized.

• [1] Chemdad. (n.d.). SI-2 Product Page (citing Song et al., 2016). View Source
• [2] Qin, L., Chen, J., Lu, D., Jain, P., Yu, Y., Cardenas, D., ... & Lonard, D. M. (2021). Development of improved SRC-3 inhibitors as breast cancer therapeutic agents. Endocrine-Related Cancer, 28(10), 657-670. View Source

Key Application Scenarios for (E)-SI-2 in Academic and Industrial Research

Investigating SRC-3-Specific Oncogenic Mechanisms in Breast Cancer

Given its selective reduction of SRC-3 protein levels at ≥12.5 nM, (E)-SI-2 is the ideal tool compound for dissecting the specific, non-redundant functions of SRC-3 in breast cancer cell proliferation, migration, and tumor-initiating cell (TIC) maintenance . This is supported by data showing it reduces breast cancer stem cell (CSC) markers and tumorsphere formation [1].

In Vivo Proof-of-Concept Studies for SRC-3 Targeted Therapy

The established in vivo efficacy of (E)-SI-2 at 2 mg/kg (i.p., b.i.d.) in an orthotopic MDA-MB-468 mouse model, with minimal toxicity at 20 mg/kg, makes it a reliable compound for preclinical validation of SRC-3 as a therapeutic target [2]. Its good oral availability further supports its use in long-term animal studies [3].

Medicinal Chemistry: Lead Optimization and SAR Studies

(E)-SI-2 serves as the essential parent scaffold and benchmark control for developing next-generation SRC-3 inhibitors. Its known PK profile (t1/2 = 1.0 h in mice) is the baseline against which improvements in analogs like SI-10 and SI-12 (e.g., prolonged half-life, reduced hERG liability) are measured [4].

Combination Therapy Studies to Overcome Endocrine Resistance

Because SRC-3 overexpression is linked to resistance to endocrine therapies (e.g., tamoxifen), (E)-SI-2 is a valuable tool for investigating combination strategies. Its ability to degrade SRC-3 protein can be used to resensitize resistant breast cancer cell lines (like MCF-7) to standard-of-care hormonal agents, as suggested by its single-agent activity in these lines [5].

Application

Selection Property

Validation Focus

SRC-3 coactivator pathway studies

Preferential SRC-3 protein reduction context

SRC-3 vs SRC-1/2 selectivity endpoint review

Breast cancer cell-model proliferation studies

Cell growth inhibition assay context

Cell-viability endpoint reproducibility across lines

In vivo xenograft model research

In vivo tumour growth inhibition profile

Dose-response and tolerability endpoint review

SRC-3 inhibitor SAR / lead optimisation

PK baseline (t1/2, oral availability)

Comparative PK endpoint analysis with analogs

Endocrine-resistance combination research models

SRC-3 protein degradation capacity

Model-response context with hormonal agent co-treatment

• [1] Rohira, A. D., et al. (2017). Targeting SRC Coactivators Blocks the Tumor-Initiating Capacity of Cancer Stem-like Cells. Cancer Research, 77(16), 4293-4304. View Source
• [2] Song, X., et al. (2016). Development of potent small-molecule inhibitors to drug the undruggable steroid receptor coactivator-3. PNAS, 113(18), 4970-4975. View Source
• [3] MedChemExpress. (n.d.). SI-2 (EPH 116 hydrochloride) Product Page. View Source
• [4] Qin, L., et al. (2021). Development of improved SRC-3 inhibitors as breast cancer therapeutic agents. Endocrine-Related Cancer, 28(10), 657-670. View Source
• [5] Chemdad. (n.d.). SI-2 Product Page (citing Song et al., 2016). View Source